Cas no 85684-23-7 (beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl)

beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl structure
85684-23-7 structure
Product Name:beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl
CAS No:85684-23-7
MF:C10H18O8
MW:266.245124340057
CID:733005
PubChem ID:187456
Update Time:2024-03-01

beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,2-methoxy-1-methylethyl
    • 3-ethyl-4-hydroxy-1-phenylquinolin-2-one
    • 1-Methoxypropan-2-yl hexopyranosiduronic acid
    • beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl
    • Inchi: 1S/C10H18O8/c1-4(3-16-2)17-10-7(13)5(11)6(12)8(18-10)9(14)15/h4-8,10-13H,3H2,1-2H3,(H,14,15)/t4?,5-,6-,7+,8-,10+/m0/s1
    • InChI Key: WNWJVTRWDODSSV-FUVYWUSZSA-N
    • SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(C)COC)O)O)O

Computed Properties

  • Exact Mass: 266.10016753g/mol
  • Monoisotopic Mass: 266.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126
  • XLogP3: -1.5
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